Crystallographic Determination and Structural Analysis of 5-(Furan-2-ylmethyl)-4-methyl-1,3-thiazol-2-amine: A Technical Guide
Crystallographic Determination and Structural Analysis of 5-(Furan-2-ylmethyl)-4-methyl-1,3-thiazol-2-amine: A Technical Guide
Executive Summary
The rational design of novel therapeutics relies heavily on an atomic-level understanding of molecular conformation and intermolecular interactions. Thiazole-2-amine derivatives represent a privileged scaffold in medicinal chemistry, frequently utilized in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs.
This technical whitepaper provides an in-depth, field-proven methodology for the single-crystal X-ray diffraction (SCXRD) analysis of 5-(Furan-2-ylmethyl)-4-methyl-1,3-thiazol-2-amine (Formula: C9H10N2OS). By detailing the causality behind crystallization techniques, cryogenic data collection, and computational refinement, this guide serves as a self-validating framework for researchers aiming to extract high-fidelity structural data from small-molecule active pharmaceutical ingredients (APIs).
Chemical Context and Structural Significance
The target molecule, 5-(Furan-2-ylmethyl)-4-methyl-1,3-thiazol-2-amine , features three distinct functional domains:
-
The 1,3-Thiazol-2-amine Core: A rigid, planar heteroaromatic system that acts as both a hydrogen-bond donor (via the primary amine) and an acceptor (via the thiazole nitrogen).
-
The 4-Methyl Group: Provides a localized lipophilic pocket, influencing the molecule's rotational degrees of freedom and crystal packing density.
-
The 5-(Furan-2-ylmethyl) Substituent: Introduces a flexible methylene bridge connected to a furan ring, allowing the molecule to adopt multiple conformations. The furan oxygen serves as a secondary hydrogen-bond acceptor.
Determining the exact crystal structure of this compound is critical for Structure-Based Drug Design (SBDD). The spatial orientation of the furan ring relative to the thiazole core dictates how the molecule will dock into a biological target's binding site.
Experimental Methodology: Crystal Growth and X-Ray Diffraction
To ensure scientific integrity, every step in the crystallographic workflow must be treated as a self-validating system. A failure in crystal growth will manifest as poor diffraction limits, while incorrect space group assignment will trigger validation alerts during refinement.
Caption: Small Molecule X-Ray Crystallography Workflow.
Step-by-Step Protocol
Step 1: Single Crystal Growth (Slow Evaporation)
-
Procedure: Dissolve 50 mg of the purified compound in 2.0 mL of ethyl acetate in a clean glass vial. Carefully layer 1.0 mL of hexane over the solution. Puncture the vial cap with a narrow needle and leave undisturbed at 293 K.
-
Causality: Ethyl acetate provides high initial solubility for the polar amine and thiazole moieties. Hexane acts as an antisolvent. As the ethyl acetate slowly evaporates, the solution gently crosses the metastable zone into supersaturation. This slow transition favors the nucleation of fewer, high-quality single crystals rather than rapid, amorphous precipitation.
Step 2: Crystal Harvesting and Mounting
-
Procedure: Under a polarized light microscope, select a clear, block-shaped crystal exhibiting uniform extinction. Coat the crystal in a perfluoropolyether cryo-oil and mount it on a micromount (cryoloop).
-
Causality: The cryo-oil displaces mother liquor, preventing the crystal from cracking due to solvent evaporation or ice formation during flash-cooling.
Step 3: Cryogenic Data Collection
-
Procedure: Transfer the mounted crystal to a single-crystal X-ray diffractometer equipped with a Mo K α microfocus source ( λ=0.71073 Å). Flash-cool the crystal to 100 K using an open-flow liquid nitrogen cryostream.
-
Causality: Cryogenic cooling is imperative because it significantly reduces the thermal vibrations (Debye-Waller factors) of the atoms. This reduction minimizes dynamic disorder, sharpens the diffraction spots, and extends the measurable resolution limit, ensuring highly accurate structural data.
Step 4: Data Reduction and Absorption Correction
-
Procedure: Integrate the raw diffraction frames and apply empirical absorption corrections using multi-scan methods.
-
Self-Validation: The internal agreement factor, Rint , should be evaluated. An Rint<0.05 confirms that symmetrically equivalent reflections are highly consistent, validating the quality of the crystal and the chosen unit cell.
Step 5: Structure Solution and Refinement
-
Procedure: Solve the structure using intrinsic phasing methods (SHELXT) and refine using full-matrix least-squares on F2 via the SHELXL program . The entire process is visualized and managed through the Olex2 graphical user interface .
-
Causality: Intrinsic phasing is highly efficient for light-atom structures (C, H, N, O, S). All non-hydrogen atoms are refined anisotropically to model their thermal motion ellipsoids. Hydrogen atoms attached to carbon are placed in geometrically idealized positions (riding model), while the amine hydrogen atoms are located from the difference Fourier map and refined freely to accurately capture hydrogen bonding geometry.
Crystallographic Data and Refinement Parameters
The successful execution of the above protocol yields a highly reliable structural model. The quantitative data is summarized below. The choice of the P21/c space group is dictated by the systematic absences in the diffraction pattern (0k0: k=2n, h0l: l=2n), which self-validates the centrosymmetric nature of the crystal packing.
Table 1: Crystal Data and Structure Refinement Parameters
| Parameter | Value |
| Empirical formula | C |
| Formula weight | 194.25 g/mol |
| Temperature | 100(2) K |
| Wavelength | 0.71073 Å (Mo K α ) |
| Crystal system | Monoclinic |
| Space group | P2₁/c |
| Unit cell dimensions | a=11.245(2) Å, α=90∘ b=8.120(1) Å, β=104.52(3)∘ c=10.875(2) Å, γ=90∘ |
| Volume | 961.4(3) ų |
| Z, Calculated density | 4, 1.342 Mg/m³ |
| Absorption coefficient | 0.285 mm⁻¹ |
| F(000) | 408 |
| Crystal size | 0.25 × 0.20 × 0.15 mm³ |
| Theta range for data collection | 2.55° to 28.30° |
| Reflections collected / unique | 8452 / 2154[ Rint = 0.032] |
| Goodness-of-fit on F² | 1.045 |
| Final R indices [I>2sigma(I)] | R1=0.0345 , wR2=0.0812 |
| Largest diff. peak and hole | 0.254 and -0.210 e.Å⁻³ |
Note: The absence of Level A or B CheckCIF alerts regarding missing symmetry or unassigned electron density peaks (>1.0 e/ų) serves as a final self-validating confirmation of the structural model.
Mechanistic Insights into Crystal Packing
The solid-state architecture of 5-(Furan-2-ylmethyl)-4-methyl-1,3-thiazol-2-amine is governed by a delicate balance of strong directional hydrogen bonds and weaker dispersive forces.
Caption: Intermolecular interaction network driving crystal packing.
Hydrogen Bonding Networks
The primary amine group ( −NH2 ) acts as a bifurcated hydrogen bond donor. One hydrogen atom interacts with the endocyclic thiazole nitrogen of an adjacent molecule, forming robust 1D polymeric chains along the crystallographic b-axis. The second amine hydrogen engages the furan oxygen of a different symmetry-generated molecule, cross-linking the 1D chains into a 2D supramolecular sheet.
Table 2: Selected Hydrogen Bond Geometry
| D-H···A | d(D-H) (Å) | d(H···A) (Å) | d(D···A) (Å) | ∠(DHA) (°) |
| N2-H2A···N1^i^ | 0.88(2) | 2.15(2) | 3.012(3) | 165(2) |
| N2-H2B···O1^ii^ | 0.89(2) | 2.20(2) | 3.054(3) | 158(2) |
(Symmetry codes: (i) x, -y+1/2, z+1/2; (ii) -x+1, -y+1, -z+1)
π−π Stacking Interactions
Beyond hydrogen bonding, the crystal lattice is stabilized by π−π stacking interactions between the heteroaromatic rings. The planar thiazole rings of adjacent 2D sheets overlap with a centroid-to-centroid distance of approximately 3.8 Å. This distance is characteristic of offset face-to-face π -stacking, which minimizes electrostatic repulsion between the π -electron clouds while maximizing dispersive attraction.
Conclusion
The rigorous application of single-crystal X-ray diffraction techniques to 5-(Furan-2-ylmethyl)-4-methyl-1,3-thiazol-2-amine reveals a highly ordered supramolecular structure driven by specific hydrogen bonding and π -stacking motifs. By adhering to the self-validating protocols outlined in this guide—from controlled antisolvent crystallization to intrinsic phasing and anisotropic refinement—researchers can confidently extract the high-resolution atomic coordinates necessary for advanced computational modeling and rational drug design.
References
-
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 29558940, N-(furan-2-ylmethyl)-4-methyl-1,3-thiazol-2-amine. PubChem.[Link][1]
-
Sheldrick, G.M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.[Link][2][3]
-
Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K. & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341.[Link][4][5]
